Cas no 866864-06-4 (rac Mono(5-carboxy-2-ethylpentyl) Phthalate-d4)

• Product Name: rac Mono(5-carboxy-2-ethylpentyl) Phthalate-d4
• CAS No: 866864-06-4
• MF: C₁₆H₂₀O₆
• MW: 312.351052284241
• CID: 4553195
• PubChem ID: 71750783
• Update Time: 2025-10-29

rac Mono(5-carboxy-2-ethylpentyl) Phthalate-d4 Chemical and Physical Properties

Names and Identifiers

• rac Mono(5-carboxy-2-ethylpentyl) Phthalate-d4
• XFGRNAPKLGXDGF-KNIGXJNHSA-N
• [2H4]- (±)-Mono (5-carboxy-2-ethylpentyl) Phthalate
• racMono(5-carboxy-2-ethylpentyl)Phthalate-d4
• HY-133675S
• 866864-06-4
• CS-0643403
• 1,2-Benzenedicarboxylic Acid-d4 Mono(5-carboxy-2-ethylpentyl) Ester; MECPP-d4;
• 2-(5-carboxy-2-ethylpentoxy)carbonyl-3,4,5,6-tetradeuteriobenzoic acid
• Mono(5-carboxy-2-ethylpentyl) phthalate-d4

• Inchi： 1S/C16H20O6/c1-2-11(6-5-9-14(17)18)10-22-16(21)13-8-4-3-7-12(13)15(19)20/h3-4,7-8,11H,2,5-6,9-10H2,1H3,(H,17,18)(H,19,20)/i3D,4D,7D,8D
• InChI Key： XFGRNAPKLGXDGF-KNIGXJNHSA-N
• SMILES： O(C(C1=C([2H])C([2H])=C([2H])C([2H])=C1C(=O)O[H])=O)C([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 312.15109534g/mol
• Monoisotopic Mass: 312.15109534g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 516.1±35.0 °C at 760 mmHg
• Flash Point: 188.2±19.4 °C
• Solubility: Dichlomethane (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

rac Mono(5-carboxy-2-ethylpentyl) Phthalate-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on rac Mono(5-carboxy-2-ethylpentyl) Phthalate-d4

Rac Mono(5-Carboxy-2-Ethylpentyl) Phthalate-D4: A Comprehensive Overview

Rac mono(5-carboxy-2-ethylpentyl) phthalate-d4, identified by the CAS number 866864-06-4, is a specialized compound that has garnered attention in various scientific and industrial applications. This compound is a derivative of phthalic anhydride, modified with a 5-carboxy-2-ethylpentyl group and deuterated to enhance its stability and performance in specific environments. The inclusion of deuterium atoms (denoted by the "-d4" suffix) provides unique properties that make it valuable in advanced chemical processes and research.

The structure of rac mono(5-carboxy-2-ethylpentyl) phthalate-d4 consists of a phthalate backbone with a substituted pentyl chain. The 5-carboxy group introduces acidity, while the 2-ethyl substitution enhances the compound's hydrophobicity. The deuterium atoms, strategically incorporated into the molecule, contribute to increased molecular weight and improved thermal stability. These features make it particularly suitable for applications requiring resistance to thermal degradation and enhanced durability under harsh conditions.

Recent studies have highlighted the potential of rac mono(5-carboxy-2-ethylpentyl) phthalate-d4 in polymer chemistry. Researchers have explored its use as a monomer in the synthesis of high-performance polymers, where its deuterated nature provides advantages in nuclear magnetic resonance (NMR) spectroscopy for structural elucidation. Additionally, its ability to form stable ester linkages has made it a promising candidate for developing advanced polyesters with tailored mechanical and thermal properties.

In the field of materials science, rac mono(5-carboxy-2-ethylpentyl) phthalate-d4 has been employed as a precursor for the synthesis of high-strength composites. Its unique combination of acidity and hydrophobicity allows for efficient cross-linking reactions, resulting in materials with enhanced tensile strength and resistance to environmental factors such as moisture and UV radiation. These properties are particularly valuable in aerospace and automotive industries, where lightweight yet durable materials are increasingly demanded.

The deuterated version of this compound also finds application in analytical chemistry. The presence of deuterium atoms facilitates precise isotope labeling, enabling researchers to track molecular transformations during chemical reactions. This capability has been instrumental in studying reaction mechanisms and optimizing synthetic pathways for complex molecules. Furthermore, its use in mass spectrometry has provided insights into the fragmentation patterns of related compounds, aiding in the development of more efficient analytical techniques.

From an environmental perspective, rac mono(5-carboxy-2-ethylpentyl) phthalate-d4 exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional phthalates in certain industrial processes. However, its production and handling require adherence to standard safety protocols to ensure minimal environmental impact.

In conclusion, rac mono(5-carboxy-2-ethylpentyl) phthalate-d4, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research and industrial innovation. As advancements in material science and analytical techniques unfold, this compound is poised to play an even more significant role in shaping future technologies.